Cas no 126609-61-8 (Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI))

Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI) structure
126609-61-8 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI)
CAS No:126609-61-8
MF:C21H26N10O14P2
MW:704.437264919281
CID:174320
PubChem ID:164223
Update Time:2025-04-19

Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(trihydrogen diphosphate), 2-azido-, P'&reg
    • nicotinamide 2-azidoadenine dinucleotide
    • [[(2R,3S,4R,5R)-5-(6-amino-2-azido-purin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl phos
    • 2-Azidoadenosine dinucleotide
    • 2-Azido-NAD
    • 2N3NAD
    • 5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, inners
    • 5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, innersalt (9CI)
    • Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'-5'-ester with 3-(aminocarbonyl)-1-beta-D-ribofuranosylpyridinium hydroxide, inner salt
    • Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI)
    • 126609-61-8
    • [[(2R,3S,4R,5R)-5-(6-amino-2-azidopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
    • Inchi: 1S/C21H26N10O14P2/c22-16-11-18(27-21(26-16)28-29-24)31(7-25-11)20-15(35)13(33)10(44-20)6-42-47(39,40)45-46(37,38)41-5-9-12(32)14(34)19(43-9)30-3-1-2-8(4-30)17(23)36/h1-4,7,9-10,12-15,19-20,32-35H,5-6H2,(H5-,22,23,26,27,36,37,38,39,40)/t9-,10-,12-,13-,14-,15-,19-,20-/m1/s1
    • InChI Key: VTOZZJOLJUEVPD-NAJQWHGHSA-N
    • SMILES: P(=O)(O)(OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H]([N+]2C=CC=C(C(N)=O)C=2)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC(N=[N+]=[N-])=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 704.11078
  • Monoisotopic Mass: 704.11051954g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 12
  • Complexity: 1280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -4.8
  • Topological Polar Surface Area: 335Ų

Experimental Properties

  • PSA: 369.85

Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI) Production Method

Production Method 1

Reaction Conditions
1.1
2.1R:Proton sponge, R:(MeO)3PO, R:POCl3, 2-5 h, 0°C
2.2R:Et4N+ •Br-, S:H2O, 30 min, 0°C
3.1R:Et3N, R:Diimidazolyl ketone, S:DMF, 4 h, rt
3.2S:DMF, 4 d, rt
3.3R:Et4N+ •Br-, S:H2O, rt
Reference
Bioorthogonally Functionalized NAD+ Analogues for In-Cell Visualization of Poly(ADP-Ribose) Formation
By Wallrodt, Sarah et al, Angewandte Chemie, 2016, 55(27), 7660-7664

Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI) Raw materials

Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI) Preparation Products

Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI) Related Literature

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